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Compound of Interest

3-Methyl-1-phenyl-1H-pyrazol-5-
Compound Name:
amine

Cat. No.: B074369

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-phenyl-1H-pyrazol-5-amine is a heterocyclic organic compound belonging to the
pyrazole class. The pyrazole scaffold is a crucial pharmacophore in medicinal chemistry, with
derivatives exhibiting a wide range of biological activities, including anti-inflammatory,
anticancer, antimicrobial, and analgesic properties.[1][2][3] This compound, specifically, serves
as a versatile synthetic intermediate for the development of more complex molecules, including
fused pyrazole ring systems and potential kinase inhibitors, making it a molecule of significant
interest in drug discovery and organic synthesis.[1][4] This guide provides a comprehensive
overview of its chemical properties, synthesis, and analytical characterization.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Methyl-1-phenyl-1H-pyrazol-5-amine
are summarized below. These properties are essential for its handling, characterization, and
use in synthetic applications.
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Property Value Reference(s)
CAS Registry Number 1131-18-6 516171
Molecular Formula C10H11Ns 516171
Molecular Weight 173.21 g/mol [516]1[7]
3-methyl-1-phenyl-1H-pyrazol-
IUPAC Name _ Yh PRy [5]
5-amine
5-Amino-3-methyl-1-
Synonyms phenylpyrazole, 1-Phenyl-3- [516]17]
methyl-5-aminopyrazole
White to light yellow crystalline
Appearance
powder
Melting Point 113-117 °C
Boiling Point ~333 °C

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity assessment of 3-

Methyl-1-phenyl-1H-pyrazol-5-amine.
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Technique

Description

Reference(s)

1H NMR

The proton NMR spectrum is
expected to show
characteristic signals for the
methyl group (singlet), the
pyrazole ring proton (singlet),
and the phenyl group protons
(multiplets). The amine (NH2)
protons would typically appear

as a broad singlet.

[6]

13C NMR

The carbon NMR spectrum will
display distinct signals for the
methyl carbon, the aromatic
carbons of the phenyl ring, and
the carbons of the pyrazole

ring.

[6]18]

Infrared (IR) Spectroscopy

The IR spectrum provides
information on functional
groups. Key absorptions would
include N-H stretching for the
amine group, C-H stretching
for aromatic and methyl
groups, and C=C/C=N
stretching from the aromatic
rings. Gas-phase IR spectrum
data is available from the NIST
WebBook.

[5]19]

Mass Spectrometry (MS)

Electron lonization (EI) mass
spectrometry data is available,
which is useful for determining
the molecular weight and
fragmentation pattern to
confirm the structure. The
molecular ion peak [M]* is

expected at m/z 173.

[516]e]
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Experimental Protocols
Synthesis via Knorr Pyrazole Synthesis

The most common and established method for synthesizing the pyrazole core of this
compound is the Knorr pyrazole synthesis, which involves the condensation of a 3-dicarbonyl
compound with a hydrazine derivative.[10][11][12][13] The target compound, 3-methyl-1-
phenyl-1H-pyrazol-5-amine, is typically synthesized from its corresponding pyrazolone
precursor, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one (also known as PMP or Edaravone).

Protocol: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (Precursor)
This protocol outlines the synthesis of the pyrazolone intermediate.

o Reactant Addition: In a round-bottom flask equipped with a reflux condenser, carefully
combine ethyl acetoacetate (1.0 equivalent) and phenylhydrazine (1.0 equivalent). Note: This
addition can be exothermic and should be handled with care.[11][14]

o Heating: Heat the reaction mixture under reflux for approximately 1 to 1.5 hours.[11][14] The
reaction progress can be monitored by Thin Layer Chromatography (TLC).[12]

« |solation & Crystallization: After cooling the reaction mixture, which often results in a syrup or
sticky mass, add a small amount of a suitable solvent like diethyl ether or petroleum ether
and stir vigorously to induce crystallization.[11][14]

« Purification: Collect the crude solid product by vacuum filtration. The pure 3-methyl-1-phenyl-
1H-pyrazol-5(4H)-one can be obtained by recrystallization from a solvent such as ethanol.
[11]

Subsequent chemical steps, such as amination, are required to convert the pyrazolone into the
final 3-methyl-1-phenyl-1H-pyrazol-5-amine product.

Visualized Workflows and Relationships
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Synthesis Workflow for Pyrazole Core
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Caption: Knorr synthesis of the pyrazolone precursor.

Analytical Characterization Workflow
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Caption: Standard analytical workflow for compound validation.

Reactivity and Applications

As a primary amine, 3-Methyl-1-phenyl-1H-pyrazol-5-amine is a nucleophile and undergoes
reactions typical for aromatic amines. Its pyrazole core makes it a valuable building block in

medicinal chemistry.
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» Synthetic Intermediate: It is used in the synthesis of more complex heterocyclic systems,
such as pyrazolopyrimidines and other fused pyrazoles, which are investigated for various
pharmacological activities.[3]

o Drug Development: The broader class of amino-pyrazoles is heavily researched for
applications as kinase inhibitors, anti-inflammatory agents (COX-2 inhibitors), and anticancer
therapeutics.[1][15][16] The presence of the reactive amine group allows for the
straightforward introduction of diverse substituents to build chemical libraries for structure-
activity relationship (SAR) studies.

» Chemical Reactivity: As a chemical base, it reacts with acids to form salts. It can be
incompatible with strong oxidizing agents, isocyanates, and acid halides.[17]

Safety and Handling

Based on available safety data, 3-Methyl-1-phenyl-1H-pyrazol-5-amine is classified as
hazardous.

e GHS Hazard Statements:

[¢]

H302: Harmful if swallowed.[18][19][20]

[¢]

H315: Causes skin irritation.[18][21]

o

H319: Causes serious eye irritation.[18][19][20][21]

o

H335: May cause respiratory irritation.[18][21]
 Signal Word: Warning.[17]
» Precautions:

o Use in a well-ventilated area or outdoors.[17]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and lab coat.[17]

o Avoid breathing dust and avoid contact with skin and eyes.[17][18]
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o Wash hands thoroughly after handling.[17]

o Store in a cool, dry, well-ventilated place with the container tightly closed.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenyl-1H-pyrazol-5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
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1h-pyrazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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